Cas no 33601-75-1 (Octanoic acid, (tetrahydro-2-furanyl)methyl ester)

• Product Name: Octanoic acid, (tetrahydro-2-furanyl)methyl ester
• CAS No: 33601-75-1
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 292713
• PubChem ID: 551318
• Update Time: 2025-04-19

Octanoic acid, (tetrahydro-2-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, (tetrahydro-2-furanyl)methyl ester
• oxolan-2-ylmethyl octanoate
• tetrahydro-2-furfuryl octanoate
• Tetrahydro-2-furanylmethyl octanoate #
• DTXSID50338820
• 33601-75-1
• YSQZRHYJAJOFIN-UHFFFAOYSA-N
• Octanoic acid, 2-tetrahydrofurylmethyl ester

• Inchi： 1S/C13H24O3/c1-2-3-4-5-6-9-13(14)16-11-12-8-7-10-15-12/h12H,2-11H2,1H3
• InChI Key： YSQZRHYJAJOFIN-UHFFFAOYSA-N
• SMILES： O1CCCC1COC(CCCCCCC)=O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53